Cas no 1894176-80-7 (1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) pyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) pyrrolidine-1,2-dicarboxylate
• CAS No: 1894176-80-7
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 6375190
• PubChem ID: 132533225
• Update Time: 2024-01-10

1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) pyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) pyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) 1-(1,1-dimethylethyl) ester
• AT36872
• 1-(TERT-BUTYL) 2-(1,3-DIOXOISOINDOLIN-2-YL) PYRROLIDINE-1,2-DICARBOXYLATE
• EN300-6518954
• 1894176-80-7
• 1-tert-butyl 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) pyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C18H20N2O6/c1-18(2,3)25-17(24)19-10-6-9-13(19)16(23)26-20-14(21)11-7-4-5-8-12(11)15(20)22/h4-5,7-8,13H,6,9-10H2,1-3H3
• InChI Key： MHUZLKBWHOQGIW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C(ON1C(=O)C2=C(C1=O)C=CC=C2)=O

Computed Properties

• Exact Mass: 360.13213636g/mol
• Monoisotopic Mass: 360.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 492.7±55.0 °C(Predicted)
• pka: -3.71±0.40(Predicted)